Cas no 1696925-86-6 (Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate)

• Product Name: Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate
• CAS No: 1696925-86-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 5056975
• Update Time: 2025-06-14

Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate
• benzyl N-(2,2-difluoro-3-hydroxypropyl)carbamate

• Inchi： 1S/C11H13F2NO3/c12-11(13,8-15)7-14-10(16)17-6-9-4-2-1-3-5-9/h1-5,15H,6-8H2,(H,14,16)
• InChI Key： NCIDMSWZFPABFF-UHFFFAOYSA-N
• SMILES： FC(CO)(CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6

Additional information on Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate

Comprehensive Overview of Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate (CAS No. 1696925-86-6)

Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate (CAS No. 1696925-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a benzyl group attached to a carbamate moiety, which is further linked to a 2,2-difluoro-3-hydroxypropyl chain. The presence of fluorine atoms and a hydroxyl group in its structure makes it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in how the difluoro and hydroxypropyl groups influence the compound's reactivity and interaction with biological targets. This aligns with the growing trend in medicinal chemistry to explore fluorine-containing building blocks for drug development, as highlighted in numerous peer-reviewed studies.

One of the most frequently searched questions related to this compound is: "What are the applications of Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate in drug discovery?" The answer lies in its versatility as a protecting group or intermediate in the synthesis of more complex molecules. For instance, it can be used to modify peptides or other biologically active compounds, improving their pharmacokinetic properties. Additionally, its carbamate functionality is often exploited in prodrug design, a hot topic in modern pharmacology.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce fluorinated compounds like Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate. Questions such as "How to synthesize Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate efficiently?" are common in academic and industrial forums. Recent advancements in catalytic fluorination and solvent-free reactions have provided promising answers, making this compound a case study for sustainable chemical practices.

The compound's CAS No. 1696925-86-6 is a critical identifier for researchers and regulatory bodies, ensuring accurate documentation and safety compliance. Its inclusion in databases like PubChem and Reaxys has facilitated global research collaboration. Moreover, the benzyl carbamate moiety is a recurring theme in patents related to antimicrobial and anticancer agents, further underscoring its industrial relevance.

In summary, Benzyl (2,2-difluoro-3-hydroxypropyl)carbamate (CAS No. 1696925-86-6) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its structural features, combined with the rising demand for fluorinated intermediates, position it as a compound of enduring scientific and commercial value. As research continues to uncover new applications, this molecule is likely to remain a focal point in the quest for advanced therapeutic solutions and sustainable chemical processes.